Cas no 53557-49-6 (6-Amino-2-ethoxypyrimidin-4(3H)-one)

• Product Name: 6-Amino-2-ethoxypyrimidin-4(3H)-one
• CAS No: 53557-49-6
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD09258910
• CID: 1005240
• PubChem ID: 135885525
• Update Time: 2025-06-08

6-Amino-2-ethoxypyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-ethoxypyrimidin-4(3H)-one
• SCHEMBL11304283
• SB56324
• DTXSID40482780
• DB-296466
• AKOS002675290
• 4-amino-2-ethoxy-1H-pyrimidin-6-one
• 53557-49-6

• MDL： MFCD09258910
• Inchi： 1S/C6H9N3O2/c1-2-11-6-8-4(7)3-5(10)9-6/h3H,2H2,1H3,(H3,7,8,9,10)
• InChI Key： JPPNHQZKAOUOCQ-UHFFFAOYSA-N
• SMILES： O(CC)C1=NC(=CC(N1)=O)N

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 76.7Ų

Additional information on 6-Amino-2-ethoxypyrimidin-4(3H)-one

6-Amino-2-Ethoxypyrimidin-4(3H)-One: A Comprehensive Overview

6-Amino-2-Ethoxypyrimidin-4(3H)-One (CAS No. 53557-49-6) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyrimidine ring structure with an amino group at position 6 and an ethoxy group at position 2, exhibits a range of unique properties that make it a valuable component in various applications. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent advancements associated with 6-Amino-2-Ethoxypyrimidin-4(3H)-One, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of 6-Amino-2-Ethoxypyrimidin-4(3H)-One is a key factor in its diverse applications. The pyrimidine ring system is a fundamental motif in many bioactive molecules, including nucleosides and antiviral agents. The presence of the amino group (-NH₂) at position 6 introduces nucleophilic properties, while the ethoxy group (-OCH₂CH₃) at position 2 contributes to the compound's lipophilicity. This combination of functional groups makes 6-Amino-2-Ethoxypyrimidin-4(3H)-One an ideal candidate for exploring interactions with biological systems and for use in drug design.

Recent studies have highlighted the potential of 6-Amino-2-Ethoxypyrimidin-4(3H)-One as a precursor for synthesizing bioactive compounds. Researchers have employed this compound as a building block for constructing complex molecules with therapeutic potential. For instance, its ability to undergo various condensation reactions has led to the development of novel heterocyclic compounds that exhibit promising antitumor and antimicrobial activities. These findings underscore the importance of 6-Amino-2-Ethoxypyrimidin-4(3H)-One in medicinal chemistry.

In terms of synthesis, 6-Amino-2-Ethoxypyrimidin-4(3H)-One can be prepared through several methods, including nucleophilic substitution and cyclization reactions. One common approach involves the reaction of an appropriate amino alcohol with an aldehyde or ketone under acidic conditions. This method not only yields high purity but also allows for fine-tuning of the product's properties by varying the starting materials. The development of efficient synthetic routes has significantly contributed to the scalability of this compound's production.

The biological activity of 6-Amino-2-Ethoxypyrimidin-4(3H)-One has been extensively studied in recent years. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, investigations into its cytotoxicity against cancer cell lines have revealed promising results, indicating its role in anticancer drug development.

Moreover, 6-Amino-2-Ethoxypyrimidin-4(3H)-One has found applications beyond pharmacology. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing materials with tailored optical and electronic properties, further expanding its utility across multiple disciplines.

In conclusion, 6-Amino-2-Ethoxypyrimidin-4(3H)-One (CAS No. 53557-49-6) stands out as a multifaceted compound with significant implications in various scientific domains. Its structural versatility, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make even greater contributions to science and technology.